2-Amino-2-cyanoacetamide

• IUPAC Name: 2-amino-2-cyanoacetamide
• InChI: InChI=1S/C3H5N3O/c4-1-2(5)3(6)7/h2H,5H2,(H2,6,7)
• InChI Key: JRWAUKYINYWSTA-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C(C(=O)N)N
• Molecular Formula: C3H5N3O
• DSSTOX Substance ID: DTXSID101313188
• Molecular Weight: 99.09 g/mol
• CAS RN: 6719-21-7

Description

2-Amino-2-cyanoacetamide is an organic compound used as a building block in chemical synthesis. It is an acetic amide with a nitrile functional group.

Synthesis Analysis

The synthesis of 2-Amino-2-cyanoacetamide can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular formula of 2-Amino-2-cyanoacetamide is C3H5N3O. The structure of 2-cyanoacetamide derivative was unambiguously assigned as a 2-amino-4-phenylfuran-3-carboxamide.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are privileged structures and are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Amino-2-cyanoacetamide include a molar mass of 99.09 g/mol. The melting point ranges from 120 to 124 °C.

Scientific Research Applications

Synthesis of Heterocycles

Cyanoacetamides are pivotal in synthesizing various organic heterocycles, which are crucial in developing chemotherapeutic agents. .

Enzyme Reactivity Studies

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Knoevengel Condensation Reactions

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Chemical Reactivity Profiles

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Pharmaceutical Applications

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Mechanism of Action

The nitrogen atoms on this molecule are responsible for its transport properties, including uptake by the gut and its ability to cross the blood-brain barrier. 2-Amino-2-cyanoacetamide also inhibits the activity of amide hydrolase, which is an enzyme responsible for hydrolyzing peptides into amino acids.

Safety and Hazards

2-Amino-2-cyanoacetamide may form combustible dust concentrations in air. It is harmful if swallowed or in contact with skin. It causes severe skin burns and eye damage and may cause respiratory irritation. It is toxic if inhaled.

Future Directions

The diverse biological activities reported for many derivatives of cyanoacetamide have drawn the attention of biochemists in the last decade. The main objective of future research is to provide a comprehensive account of the synthetic utility of N-aryl and/or heteryl cyanoacetamides in building various organic heterocycles, and to highlight their potential in evolving better chemotherapeutic agents.

Q & A

Q1: What is the significance of 2-amino-2-cyanoacetamide in heterocyclic chemistry?

A1: 2-Amino-2-cyanoacetamide is a versatile building block for synthesizing various heterocyclic compounds, particularly nitrogen-containing heterocycles. Its structure, containing both a cyano and an amino group adjacent to a reactive methylene, allows for diverse reactions leading to the formation of different ring systems.

Q2: Can you elaborate on a specific example of 2-amino-2-cyanoacetamide’s use in heterocycle synthesis based on the provided research papers?

A: Certainly. One study [, ] showcased the synthesis of pyrrolo[2,1-f][1,2,4]triazine derivatives using 2-amino-2-cyanoacetamide as a key starting material. The researchers utilized a multi-step reaction sequence involving cyclization, ammonolysis, Dimroth rearrangement, hydrolysis, and acylation to build the desired pyrrolotriazine core. This highlights the versatility of 2-amino-2-cyanoacetamide in constructing complex heterocyclic systems.

Q3: The research mentions investigating the mechanism of 2-cyano-2-diazoacetamide cyclization, what is the connection to 2-amino-2-cyanoacetamide?

A: The research on 2-cyano-2-diazoacetamide cyclization is directly relevant because these compounds are derived from 2-amino-2-cyanoacetamide. [] The study explored the kinetics and mechanism of how N-alkyl and N-aryl derivatives of 2-cyano-2-diazoacetamide cyclize to form 5-hydroxy-1,2,3-triazole-4-carbonitriles. Understanding this reaction pathway provides valuable insights into the reactivity of 2-amino-2-cyanoacetamide derivatives and their potential in heterocyclic synthesis.

Q4: Were there any notable findings regarding the cyclization mechanism of these 2-amino-2-cyanoacetamide derivatives?

A: Yes, the researchers discovered a difference in the cyclization mechanisms between N-alkyl and N-aryl derivatives of 2-cyano-2-diazoacetamide. [] Based on kinetic data, activation energies, and isotope effects, they concluded that N-alkyl derivatives undergo cyclization via a monorotatory mechanism, while N-aryl derivatives follow a pathway involving heteroelectrocyclization of 2-diazoacetimidates as a key step. This mechanistic insight is crucial for predicting and controlling the outcomes of reactions involving 2-amino-2-cyanoacetamide derivatives.